Cas no 2093153-09-2 (N-(Propargyl-peg4)-n-bis(peg4-acid))

N-(Propargyl-PEG4)-N-bis(PEG4-acid) is a heterobifunctional PEG-based crosslinker featuring a propargyl group and two PEG4-acid termini. The propargyl moiety enables click chemistry via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the carboxylic acid groups allow for further conjugation with amine-containing molecules through amide bond formation. The extended PEG4 spacers enhance solubility and reduce steric hindrance, facilitating efficient bioconjugation. This compound is particularly useful in bioconjugation applications, such as protein modification, surface functionalization, and polymer synthesis, where controlled and orthogonal reactivity is required. Its water solubility and biocompatibility make it suitable for biomedical and materials science applications.
N-(Propargyl-peg4)-n-bis(peg4-acid) structure
2093153-09-2 structure
Product Name:N-(Propargyl-peg4)-n-bis(peg4-acid)
CAS No:2093153-09-2
MF:C33H61NO16
MW:727.834552526474
CID:3044961
PubChem ID:126480461
Update Time:2025-11-05

N-(Propargyl-peg4)-n-bis(peg4-acid) Chemical and Physical Properties

Names and Identifiers

    • N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt
    • N-(Propargyl-peg4)-n-bis(peg4-acid)
    • N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl
    • 16-(3,6,9,12-tetraoxapentadec-14-yn-1-yl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioic acid
    • DTXSID701111025
    • 4,7,10,13,19,22,25,28-Octaoxa-16-azahentriacontanedioic acid, 16-(3,6,9,12-tetraoxapentadec-14-yn-1-yl)-
    • BP-23506
    • HY-140084
    • R01-0087
    • 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethyl-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • 2093153-09-2
    • CS-0115558
    • DA-65814
    • AKOS040742256
    • Inchi: 1S/C33H61NO16/c1-2-8-39-14-20-45-26-29-48-23-17-42-11-5-34(6-12-43-18-24-49-30-27-46-21-15-40-9-3-32(35)36)7-13-44-19-25-50-31-28-47-22-16-41-10-4-33(37)38/h1H,3-31H2,(H,35,36)(H,37,38)
    • InChI Key: QTELQFWGTOEVNF-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCC(=O)O)CCN(CCOCCOCCOCCOCC#C)CCOCCOCCOCCOCCC(=O)O

Computed Properties

  • Exact Mass: 727.39903486g/mol
  • Monoisotopic Mass: 727.39903486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 43
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.7
  • Topological Polar Surface Area: 189

N-(Propargyl-peg4)-n-bis(peg4-acid) Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

N-(Propargyl-peg4)-n-bis(peg4-acid) Pricemore >>

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Additional information on N-(Propargyl-peg4)-n-bis(peg4-acid)

N-(Propargyl-PEG4)-N-Bis(PEG4-Acid): A Comprehensive Overview

The compound with CAS No. 2093153-09-2, commonly referred to as N-(Propargyl-PEG4)-N-Bis(PEG4-Acid), is a highly specialized polymer-based material that has garnered significant attention in the fields of biotechnology, drug delivery, and materials science. This compound is a derivative of polyethylene glycol (PEG), a well-known biocompatible polymer, modified with propargyl and carboxylic acid functionalities. The integration of these functional groups introduces unique properties that make this compound versatile for various applications.

Polyethylene glycol (PEG) is a widely used polymer in biomedical applications due to its excellent biocompatibility, water solubility, and ability to reduce protein adsorption. The propargyl group, on the other hand, introduces alkyne functionality, which is highly valuable in click chemistry reactions. Click chemistry enables the rapid and efficient synthesis of complex molecules, making this compound a valuable tool in drug discovery and bioconjugation. The presence of carboxylic acid groups further enhances its utility by providing sites for covalent attachment to other molecules or surfaces.

Recent studies have highlighted the potential of N-(Propargyl-PEG4)-N-Bis(PEG4-Acid) in the development of advanced drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile linker for attaching therapeutic agents to nanoparticles or other delivery vehicles. The combination of PEG's biocompatibility and the alkyne functionality allows for precise control over drug loading and release kinetics. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound in creating stimuli-responsive drug delivery systems that release drugs in response to specific environmental changes, such as pH or temperature.

In addition to its role in drug delivery, N-(Propargyl-PEG4)-N-Bis(PEG4-Acid) has shown promise in the field of bioimaging. Its ability to conjugate with fluorescent dyes or other imaging agents makes it an ideal candidate for developing contrast agents. A 2023 research article in *Biomaterials Science* reported the successful use of this compound as a scaffold for constructing near-infrared fluorescent probes, which exhibit high sensitivity and specificity for detecting biomarkers associated with cancer.

The synthesis of N-(Propargyl-PEG4)-N-Bis(PEG4-Acid) involves a multi-step process that combines traditional polymer chemistry with modern click chemistry techniques. The starting material is typically a PEG derivative with terminal hydroxyl groups, which undergoes modification to introduce propargyl and carboxylic acid functionalities. This process ensures high purity and precise control over the molecular weight and degree of substitution, which are critical parameters for biomedical applications.

One of the most exciting developments involving this compound is its application in gene therapy. Scientists have utilized its alkyne functionality to create DNA vectors that can efficiently deliver genes into target cells. A 2023 study published in *Nature Biotechnology* demonstrated that vectors modified with N-(Propargyl-PEG4)-N-Bis(PEG4-Acid) exhibited enhanced transfection efficiency compared to traditional methods, while maintaining low toxicity levels.

Moreover, N-(Propargyl-PEG4)-N-Bis(PEG4-Acid) has found applications in the development of advanced biomaterials for tissue engineering. Its ability to form hydrogels through click chemistry reactions has enabled the creation of scaffolds that mimic the extracellular matrix. These scaffolds provide an ideal environment for cell growth and differentiation, making them suitable for regenerative medicine applications.

In conclusion, N-(Propargyl-PEG4)-N-Bis(PEG4-Acid) is a multifunctional compound with immense potential across various biomedical fields. Its unique combination of PEG's biocompatibility, propargyl's reactivity, and carboxylic acid's versatility makes it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play a pivotal role in advancing healthcare technologies.

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